Cas no 86958-48-7 (2-(2-Chloro-2-nitropropoxy)tetrahydro-2H-pyran)

• Product Name: 2-(2-Chloro-2-nitropropoxy)tetrahydro-2H-pyran
• CAS No: 86958-48-7
• MF: C₈H₁₄ClNO₄
• MW: 223.654061794281
• CID: 1060892
• PubChem ID: 10977086
• Update Time: 2025-05-23

2-(2-Chloro-2-nitropropoxy)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-2-nitropropoxy)tetrahydro-2H-pyran
• 2-(2-chloro-2-nitropropoxy)oxane
• 86958-48-7
• DB-301675

• Inchi： 1S/C8H14ClNO4/c1-8(9,10(11)12)6-14-7-4-2-3-5-13-7/h7H,2-6H2,1H3
• InChI Key： XXIXCGZPUSLGPY-UHFFFAOYSA-N
• SMILES： ClC(C)(COC1CCCCO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.06100
• Monoisotopic Mass: 223.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 64.28000
• LogP: 2.28450

Additional information on 2-(2-Chloro-2-nitropropoxy)tetrahydro-2H-pyran

2-(2-Chloro-2-nitropropoxy)tetrahydro-2H-pyran: A Comprehensive Overview

Introduction to 2-(2-Chloro-2-nitropropoxy)tetrahydro-2H-pyran

2-(2-Chloro-2-nitropropoxy)tetrahydro-2H-pyran, commonly referred to by its CAS number 86958-48-7, is a versatile organic compound with a unique structure and diverse applications. This compound belongs to the class of tetrahydropyran derivatives, which are widely studied for their potential in various fields, including materials science, pharmaceuticals, and agricultural chemistry. The molecule's structure features a tetrahydropyran ring substituted with a chloro-nitropropoxy group, making it a subject of interest for researchers exploring its reactivity, stability, and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as multi-component reactions and transition metal catalysis. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-end applications. The integration of computational chemistry tools has further facilitated the understanding of its electronic structure and reactivity, paving the way for innovative uses in both academic and industrial settings.

One of the most notable aspects of this compound is its role in the development of novel materials. Researchers have explored its potential as a precursor for synthesizing advanced polymers and composites. For instance, studies published in leading journals such as *Advanced Materials* and *Macromolecules* highlight its ability to form robust polymer networks with exceptional thermal stability and mechanical properties. These findings underscore its importance in the growing field of green chemistry, where sustainable materials are increasingly sought after.

In the pharmaceutical sector, 2-(2-Chloro-2-nitropropoxy)tetrahydro-2H-pyran has shown promise as a lead compound for drug development. Its unique structure allows for selective interactions with biological targets, making it a valuable tool in designing new therapeutic agents. Recent studies have focused on its potential as an anti-inflammatory agent and an antioxidant, with promising results in preclinical models. These findings suggest that further research could unlock its therapeutic potential, particularly in treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

The environmental impact of this compound is another critical area of investigation. As industries increasingly prioritize sustainability, understanding the fate and transport of chemicals like this one is essential. Research conducted by environmental scientists has revealed that under certain conditions, this compound undergoes rapid degradation, reducing its persistence in ecosystems. This characteristic makes it a more eco-friendly alternative to traditional chemicals used in similar applications.

Looking ahead, the future of CAS No 86958-48-7 lies in its continued exploration across interdisciplinary fields. Collaborative efforts between chemists, biologists, and materials scientists are expected to yield groundbreaking discoveries, further solidifying its role as a key compound in modern science. As research progresses, it is anticipated that this compound will find even more innovative uses, contributing significantly to technological advancements and sustainable practices.

In conclusion, 2-(2-Chloro-2-nitropropoxy)tetrahydro-2H-pyran (CAS No 86958-48-7) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a cornerstone for future innovations. As research continues to unfold, this compound will undoubtedly play a pivotal role in shaping the next generation of materials, medicines, and sustainable technologies.